3-tert-Butyldimethylsilyl-2-propyn-1-ol
Overview
Description
3-Tert-Butyldimethylsilyl-2-propyn-1-ol is a chemical compound widely used in organic synthesis . It serves as a safeguarding agent for alcohols, impeding undesired chemical reactions . It displays versatility in various applications ranging from stable protecting group synthesis to the development of potent drugs such as Atazanavir, a prominent HIV protease inhibitor . The compound’s multifunctional competence and adaptability make it an indispensable component of organic synthesis .
Molecular Structure Analysis
The molecular formula of this compound is C9H18OSi . Its molecular weight is 170.32 . The InChI Key is BSFBEXRZAZEBTM-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound is known to serve as a safeguarding agent for alcohols, impeding undesired chemical reactions . It displays versatility in various applications ranging from stable protecting group synthesis to the development of potent drugs .Scientific Research Applications
3-tert-Butyldimethylsilyl-2-propyn-1-ol is used as an intermediate in the synthesis of (tert-butyldimethylsilyl)allene, which has applications in acetal formation, metalation reactions involving silicon, and protection of oxygen groups (Myers & Zheng, 2003).
It plays a role in regio- and stereoselective cross-coupling reactions with bis(trimethylsilyl)acetylene, used in the synthesis of fluorescent dihydrofuran derivatives (Horita et al., 2007).
The compound is significant in the field of nucleoside chemistry, particularly as a protecting group in deoxynucleosides, offering stability and selective reactivity (Ogilvie, 1973).
It is used in the direct 3,6-di-O-protection of glucal and galactal, facilitating efficient routes for glycoconjugate synthesis (Kinzy & Schmidt, 1987).
This compound derivatives have been applied in palladium-catalyzed heteroarylation, particularly in synthesizing 3-arylindoles (Amat et al., 1994).
The compound is also involved in the stereoselective synthesis of olefins from silylated sulfonylhydrazones, addressing challenges in constructing carbon-carbon double bonds (Myers & Kukkola, 1990).
It is utilized in the anionic polymerization of oligo(ethylene glycol) methacrylates to produce water-soluble polymethacrylates, indicating its role in polymer chemistry (Ishizone et al., 2003).
In the field of analytical chemistry, this compound derivatives are used in capillary gas chromatography for determining catecholamine metabolites in urine (Muskiet et al., 1981).
Future Directions
3-Tert-Butyldimethylsilyl-2-propyn-1-ol is a widely used chemical compound in organic synthesis . It displays versatility in various applications ranging from stable protecting group synthesis to the development of potent drugs . This suggests that it will continue to be an important compound in organic synthesis in the future.
Properties
IUPAC Name |
3-[tert-butyl(dimethyl)silyl]prop-2-yn-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18OSi/c1-9(2,3)11(4,5)8-6-7-10/h10H,7H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSFBEXRZAZEBTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)C#CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18OSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30373815 |
Source
|
| Record name | 3-[tert-Butyl(dimethyl)silyl]prop-2-yn-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30373815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
120789-51-7 |
Source
|
| Record name | 3-[tert-Butyl(dimethyl)silyl]prop-2-yn-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30373815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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